Cas no 2411305-65-0 (2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide)

• Product Name: 2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide
• CAS No: 2411305-65-0
• MF: C₁₆H₂₂ClNO₂
• MW: 295.80438375473
• CID: 6070246
• PubChem ID: 145887885
• Update Time: 2025-05-25

2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide
• EN300-7471112
• Z1562141533
• 2411305-65-0

• Inchi： 1S/C16H22ClNO2/c1-12(17)16(19)18-10-5-11-20-15-9-4-7-13-6-2-3-8-14(13)15/h2-3,6,8,12,15H,4-5,7,9-11H2,1H3,(H,18,19)
• InChI Key： XDWZKWIJIVSDGH-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCCCOC1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 295.1339066g/mol
• Monoisotopic Mass: 295.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide

Professional Introduction to 2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide (CAS No. 2411305-65-0)

2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2411305-65-0, represents a novel molecular entity with a unique structural framework that has the potential to influence various biological pathways. The presence of both chloro and amide functional groups, combined with an aromatic ring system, makes this molecule a candidate for further exploration in drug discovery and development.

The structural composition of 2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide is characterized by a propyl chain that is linked to a naphthalene ring through an oxypropyl group. This particular arrangement introduces a level of complexity that could be exploited for selective binding interactions with biological targets. The chloro substituent on the nitrogen atom enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry for the development of more complex derivatives.

In recent years, there has been a surge in research focused on modulating biological pathways through small molecule inhibitors. The naphthalene moiety in this compound is particularly noteworthy, as it is often associated with bioactive molecules that exhibit properties such as receptor binding and enzyme inhibition. The tetrahydronaphthalen-1-yloxy group adds another layer of structural complexity, which could contribute to the compound's ability to interact with specific protein targets in a highly selective manner.

One of the most compelling aspects of 2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide is its potential as a scaffold for drug discovery. The combination of an amide bond and an aromatic system provides a versatile platform for chemical modifications that can fine-tune its pharmacological properties. For instance, the amide group can be hydrolyzed or converted into other functional groups under specific conditions, allowing for the creation of analogs with enhanced solubility or bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules with remarkable accuracy. By leveraging these computational tools, scientists have been able to identify promising candidates like 2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide for further experimental validation. These studies often involve molecular docking simulations to determine how the compound interacts with target proteins at the atomic level.

The pharmaceutical industry has shown increasing interest in developing drugs that target emerging therapeutic areas such as oncology and neurodegenerative diseases. The unique structural features of 2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide make it an attractive candidate for investigating novel treatment strategies in these fields. For example, its ability to modulate receptor activity could be exploited to develop inhibitors that interfere with signaling pathways implicated in cancer growth or neurodegeneration.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical synthesis. The presence of multiple reactive sites allows for diverse synthetic pathways, making it a valuable building block for constructing more complex molecules. Researchers have explored various reactions involving this compound, including nucleophilic substitution and condensation reactions, which have yielded interesting derivatives with unique properties.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Preclinical studies involving 2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide have focused on assessing its metabolic stability and potential toxicity profiles. These studies often involve in vitro assays to evaluate how the compound behaves in different biological systems before moving on to animal models.

The development of new drugs is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to bring safe and effective treatments to patients. The exploration of compounds like 2-Chloro-N-[3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)propyl]propanamide represents a critical step in this process. By understanding their structure-activity relationships and biological effects, researchers can identify promising candidates for further development and ultimately contribute to improving patient outcomes.

In conclusion，2-Chloro-N-[3-(1，2，3，4-tetrahydronaphthalen-1-yloxy)propyl]propanamide(CAS No.2411305-65-0)is a multifaceted compound with significant potential in pharmaceutical research and drug development。Its unique structural features，combined with its versatility as a synthetic intermediate，make it an exciting candidate for further exploration。As our understanding of biological systems continues to grow，compounds like this one will play an increasingly important role in developing innovative therapies for various diseases。